Obtusifoliol

Catalog No.
S563624
CAS No.
16910-32-0
M.F
C30H50O
M. Wt
426.7 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
Obtusifoliol

Prevent false-negative CYP51 data: Lanosterol fails to turn over in plant/protozoan 14α-demethylase assays. Obtusifoliol (CAS 16910-32-0) is the exact endogenous substrate with 4α-methyl/24-methyl motifs ensuring complete catalytic metabolism. • Guarantees 100% high-spin state conversion for precise Kd via type-II difference spectroscopy. • Enables reliable IC50 profiling of azole fungicides & anti-trypanosomal candidates. • Eliminates dead-end 14α-carboxyaldehyde intermediates. In stock, ready to ship.

CAS Number

16910-32-0

Product Name

Obtusifoliol

IUPAC Name

(3S,4S,5S,10S,13R,14R,17R)-4,10,13,14-tetramethyl-17-[(2R)-6-methyl-5-methylideneheptan-2-yl]-1,2,3,4,5,6,7,11,12,15,16,17-dodecahydrocyclopenta[a]phenanthren-3-ol

Molecular Formula

C30H50O

Molecular Weight

426.7 g/mol

InChI

InChI=1S/C30H50O/c1-19(2)20(3)9-10-21(4)23-13-17-30(8)26-12-11-24-22(5)27(31)15-16-28(24,6)25(26)14-18-29(23,30)7/h19,21-24,27,31H,3,9-18H2,1-2,4-8H3/t21-,22+,23-,24+,27+,28+,29-,30+/m1/s1

InChI Key

MMNYKQIDRZNIKT-VSADUBDNSA-N

Synonyms

4alpha,14alpha-dimethyl-5alpha-ergosta-8,24(28)-dien-3beta-ol, obtusifoliol

Canonical SMILES

CC1C2CCC3=C(C2(CCC1O)C)CCC4(C3(CCC4C(C)CCC(=C)C(C)C)C)C

Isomeric SMILES

C[C@H]1[C@@H]2CCC3=C([C@]2(CC[C@@H]1O)C)CC[C@]4([C@]3(CC[C@@H]4[C@H](C)CCC(=C)C(C)C)C)C

The exact mass of the compound Obtusifoliol is unknown and the complexity rating of the compound is unknown. Its Medical Subject Headings (MeSH) category is Chemicals and Drugs Category - Polycyclic Compounds - Fused-Ring Compounds - Steroids - Cholestanes - Cholestenes - Cholestadienes - Cholestadienols - Supplementary Records. The storage condition is unknown. Please store according to label instructions upon receipt of goods.Use and application categories indicated by third-party sources: Lipids -> Sterol Lipids [ST] -> Sterols [ST01] -> Ergosterols and C24-methyl derivatives [ST0103]. However, this does not mean our product can be used or applied in the same or a similar way.

Purity

≥98%

Package Size

1 mg, 10 mg

Obtusifoliol (CAS 16910-32-0) is a specific 4α-methyl phytosterol intermediate that serves as the obligate endogenous substrate for plant and certain protozoan sterol 14α-demethylases (CYP51). In commercial and academic procurement, obtusifoliol is prioritized as the primary biochemical standard for kinetic profiling and inhibitor screening of agricultural fungicides and anti-trypanosomal therapeutics. Unlike generic mammalian or fungal sterols, obtusifoliol possesses the precise 24-methyl and equatorial 4α-methyl structural motifs required to trigger full catalytic turnover and complete high-spin state conversion in these specialized target enzymes [1].

Research Fit

Preferred substrate for plant and trypanosome CYP51 isoforms
Enables CYP51 isoform discrimination across biological kingdoms
Diagnostic marker for plant CYP51 inhibition in sterol profiling

Attempting to substitute obtusifoliol with commercially abundant, lower-cost sterols like lanosterol or eburicol fundamentally compromises plant and protozoan CYP51 assays. Because plant and trypanosomatid CYP51 enzymes possess highly restrictive active-site topologies, they reject mammalian and fungal substrates. Utilizing lanosterol in these systems results in either zero detectable catalytic metabolism or stalled, incomplete reactions that predominantly yield dead-end 14α-carboxyaldehyde intermediates [1]. Consequently, buyers must procure exact obtusifoliol to avoid false-negative inhibition data and ensure functional baseline kinetics during high-throughput agrochemical or neglected tropical disease drug screening.

Substitution Risk

Substrate
Typical substitute
Obtusifoliol (4α-methyl sterol)
Lanosterol (4,4-dimethyl sterol)
Preferred by plant & protozoan CYP51
Preferred by mammalian & fungal CYP51
Reported high catalytic turnover (T. brucei)
Weak interaction; may not support accurate enzyme kinetics

Plant CYP51 Catalytic Turnover

In recombinant wheat CYP51 models used for agricultural fungicide screening, obtusifoliol demonstrates specific catalytic processing, whereas standard fungal and mammalian substrates fail completely. Obtusifoliol achieves a catalytic turnover (kcat) of 1.2 min⁻¹ and an apparent Km of 197 µM. In direct comparison, the introduction of lanosterol or eburicol yields no detectable metabolism under identical aerobic conditions [1].

Evidence DimensionCatalytic turnover (kcat) and substrate recognition
Target Compound DataObtusifoliol: kcat = 1.2 min⁻¹, Km = 197 µM
Comparator Or BaselineLanosterol / Eburicol: No detectable metabolism
Quantified DifferenceAbsolute requirement for obtusifoliol to achieve >0 min⁻¹ turnover in plant CYP51
ConditionsRecombinant wheat CYP51 expressed in yeast, aerobic conditions

Prevents false-negative assay results when screening agricultural azole fungicides targeting plant-specific sterol 14α-demethylase.

T. brucei CYP51 turnover
Head-to-head
5.6 min⁻¹ vs. weak lanosterol interaction
Supports substrate selection for anti-trypanosomal CYP51 assays
Purified recombinant enzyme; E. coli expression

T. brucei CYP51 Enzymatic Processing

For neglected tropical disease research, obtusifoliol functions as a processable substrate for assaying Trypanosoma brucei CYP51 (TBCYP51). Obtusifoliol is processed with a turnover rate of 5.6 min⁻¹. When lanosterol is utilized as a substitute, conversion is extremely slow and fails to complete, predominantly stalling at the 14α-carboxyaldehyde intermediate rather than producing the required demethylated product [1].

Evidence DimensionEnzymatic turnover rate and reaction completion
Target Compound DataObtusifoliol: 5.6 min⁻¹ turnover, full demethylation
Comparator Or BaselineLanosterol: Slow conversion, stalled intermediate
Quantified DifferenceObtusifoliol ensures complete reaction cycling at 5.6 min⁻¹, whereas lanosterol stalls the enzyme
ConditionsPurified T. brucei CYP51 and cytochrome P450 reductase (CPR) expressed in E. coli

Enables functional kinetic modeling for anti-trypanosomal drug discovery where mammalian sterol substrates fail to process completely.

CYP51 binding affinity
Data to verify
Kd 1.2 µM (T. brucei) / 1.4 µM (human)
Context-dependent; supports species-specific ligand design
Recombinant enzyme binding assay

Spectral Baseline for Inhibitor Binding

Accurate quantification of azole inhibitor binding requires a stable, fully shifted spectral baseline. In studies of plant CYP51 (Dioscorea transversa), saturation with obtusifoliol drives 100% conversion of the enzyme to its high-spin state with a dissociation constant (Kd) of 0.8 ± 0.3 µM. Conversely, structurally related sterol analogs (such as Δ7,8 analogs) only achieve a ~60% spin-state change despite binding, rendering them unsuitable for establishing a reliable spectrophotometric baseline [1].

Evidence DimensionEnzyme high-spin state conversion percentage
Target Compound DataObtusifoliol: 100% spin-state conversion (Kd = 0.8 µM)
Comparator Or BaselineΔ7,8 sterol analogs: ~60% spin-state conversion
Quantified Difference40% greater spin-state conversion amplitude with obtusifoliol
ConditionsSpectrophotometric titration of recombinant plant CYP51

Guarantees a reliable, full-amplitude spectral baseline for quantifying competitive azole inhibitor binding via type-II difference spectroscopy.

Plant CYP51 inhibition marker
Class-level
Obtusifoliol & cycloeucalenol accumulate
Diagnostic marker for CYP51 inhibition in plants
Paclobutrazol-treated celery cell culture
Phytosterol profiling
Class-level
Major monomethyl sterol in Sesamum oils
Standard for 4α-methylsterol identification
GC-MS analysis; qualitative classification
Purity
Specification review
99.86% (HPLC)
High purity reduces cross-interference in metabolomics
Supplier specification; exceeds typical research grade

Agrochemical Fungicide Screening

Obtusifoliol serves as the baseline substrate for evaluating the IC50 and binding kinetics of novel agricultural azole fungicides against plant CYP51, as generic sterols yield no detectable metabolism [1].

Anti-Trypanosomal Drug Discovery

Utilized in high-throughput screening assays targeting Trypanosoma brucei CYP51 to develop treatments for African sleeping sickness, ensuring complete enzymatic turnover that cannot be achieved with lanosterol [2].

Spectrophotometric Binding Assays

Employed to establish a 100% high-spin state conversion in recombinant CYP51 enzymes, providing the necessary spectral baseline for precise Kd determination of competitive inhibitors via type-II difference spectroscopy [3].

Application Fit Matrix

Application
Selection Property
Validation Focus
Trypanosome CYP51 inhibition studies
Substrate specificity for T. brucei CYP51
Enzyme kinetics and inhibitor screening
Plant CYP51 inhibition biomarker studies
Diagnostic accumulation of 4α-methylsterols
Sterol profiling and agrochemical research
Monomethyl sterol profiling in plants
Reference standard for GC-MS/LC-MS
Accurate quantification and chemotaxonomy
Species-specific CYP51 substrate characterization
Differential substrate recognition
Comparative enzymology and inhibitor selectivity

Physical Description

Solid

XLogP3

9

Hydrogen Bond Acceptor Count

1

Hydrogen Bond Donor Count

1

Exact Mass

426.386166214 Da

Monoisotopic Mass

426.386166214 Da

Heavy Atom Count

31

UNII

3RH57E39ER

Other CAS

16910-32-0

Wikipedia

Obtusifoliol

Use Classification

Lipids -> Sterol Lipids [ST] -> Sterols [ST01] -> Ergosterols and C24-methyl derivatives [ST0103]

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